Cas no 1314934-73-0 (2,3,6-Trimethylcyclohexane-1-carbaldehyde)
2,3,6-Trimethylcyclohexane-1-carbaldehyde is a cyclohexane-based aldehyde featuring three methyl substituents at the 2, 3, and 6 positions. This compound is of interest in organic synthesis due to its sterically hindered structure, which can influence reactivity and selectivity in chemical transformations. The aldehyde functional group provides a versatile handle for further derivatization, making it useful in the preparation of fragrances, pharmaceuticals, and specialty chemicals. Its defined stereochemistry and substitution pattern may also contribute to unique conformational properties, potentially enhancing its utility in asymmetric synthesis or as a chiral building block. The compound's stability and purity are critical for reproducible results in research and industrial applications.
1314934-73-0 structure
Product Name:2,3,6-Trimethylcyclohexane-1-carbaldehyde
CAS No:1314934-73-0
MF:C10H18O
MW:154.249323368073
CID:5690173
PubChem ID:55253334
Update Time:2025-05-27
2,3,6-Trimethylcyclohexane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,3,6-trimethylcyclohexane-1-carbaldehyde
- AKOS006287570
- EN300-800666
- SCHEMBL9722043
- 1314934-73-0
- Cyclohexanecarboxaldehyde, 2,3,6-trimethyl-
- 2,3,6-Trimethylcyclohexane-1-carbaldehyde
-
- Inchi: 1S/C10H18O/c1-7-4-5-8(2)10(6-11)9(7)3/h6-10H,4-5H2,1-3H3
- InChI Key: NYGDAMFBVDZLOR-UHFFFAOYSA-N
- SMILES: O=CC1C(C)CCC(C)C1C
Computed Properties
- Exact Mass: 154.135765193g/mol
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.891±0.06 g/cm3(Predicted)
- Boiling Point: 200.7±9.0 °C(Predicted)
2,3,6-Trimethylcyclohexane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800666-0.05g |
2,3,6-trimethylcyclohexane-1-carbaldehyde |
1314934-73-0 | 95% | 0.05g |
$647.0 | 2024-05-21 | |
| Enamine | EN300-800666-0.1g |
2,3,6-trimethylcyclohexane-1-carbaldehyde |
1314934-73-0 | 95% | 0.1g |
$678.0 | 2024-05-21 | |
| Enamine | EN300-800666-0.25g |
2,3,6-trimethylcyclohexane-1-carbaldehyde |
1314934-73-0 | 95% | 0.25g |
$708.0 | 2024-05-21 | |
| Enamine | EN300-800666-0.5g |
2,3,6-trimethylcyclohexane-1-carbaldehyde |
1314934-73-0 | 95% | 0.5g |
$739.0 | 2024-05-21 | |
| Enamine | EN300-800666-1.0g |
2,3,6-trimethylcyclohexane-1-carbaldehyde |
1314934-73-0 | 95% | 1.0g |
$770.0 | 2024-05-21 | |
| Enamine | EN300-800666-2.5g |
2,3,6-trimethylcyclohexane-1-carbaldehyde |
1314934-73-0 | 95% | 2.5g |
$1509.0 | 2024-05-21 | |
| Enamine | EN300-800666-5.0g |
2,3,6-trimethylcyclohexane-1-carbaldehyde |
1314934-73-0 | 95% | 5.0g |
$2235.0 | 2024-05-21 | |
| Enamine | EN300-800666-10.0g |
2,3,6-trimethylcyclohexane-1-carbaldehyde |
1314934-73-0 | 95% | 10.0g |
$3315.0 | 2024-05-21 |
2,3,6-Trimethylcyclohexane-1-carbaldehyde Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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